(1R,2R)-2-fluoro-N-octylcyclopentan-1-amine

• IUPAC Name: (1R,2R)-2-fluoro-N-octylcyclopentan-1-amine
• InChI: InChI=1S/C13H26FN/c1-2-3-4-5-6-7-11-15-13-10-8-9-12(13)14/h12-13,15H,2-11H2,1H3/t12-,13-/m1/s1
• InChI Key: BQIVEMHHOBUZKD-CHWSQXEVSA-N
• Canonical SMILES: CCCCCCCCNC1CCCC1F
• Isomeric SMILES: CCCCCCCCN[C@@H]1CCC[C@H]1F
• Molecular Formula: C13H26FN
• Molecular Weight: 215.35 g/mol

Description

“(1R,2R)-2-fluoro-N-octylcyclopentan-1-amine” is a complex organic compound. It contains a cyclopentane ring, which is a five-membered carbon ring, and an octyl group, which is an eight-carbon alkyl chain. The “N-octyl” indicates that the octyl group is attached to the molecule via a nitrogen atom. The “2-fluoro” indicates that a fluorine atom is attached to the second carbon of the cyclopentane ring.

Scientific Research Applications

Fluorination Techniques and Reagent Development

• The development of electrophilic fluorinating reagents, such as 1-Fluoro-4-alkyl-1,4-diazonia-bicyclo[2.2.2]octane ditriflate or ditetrafluoroborate, highlights the importance of fluorination in organic synthesis. These reagents have been used for site-selective fluorination of steroids, synthesis of α-fluoroketones, and fluorination of aromatic compounds with high efficiency and regiocontrol, demonstrating the utility of fluorination in enhancing pharmacological properties and in the synthesis of complex molecules (Lal & Syvret, 1991).

Application in Synthesis of Chiral Compounds

• The synthesis and application of 2-Fluoro-2-phenyl-1-aminoethane from styrene, where the enantiomers were separated and used as chiral derivatizing agents, provide an example of how fluorinated amines can be employed in stereochemical studies and the development of chiral pharmaceuticals (Hamman, 1989).

Luminescent Materials Development

• Research on gold(I) complexes with fluorinated ligands, including amines, underscores the role of fluorinated compounds in the development of luminescent materials. These complexes show potential applications in sensing, imaging, and electronics due to their unique luminescent properties (Bartolomé et al., 2008).

Antiviral Research

• The synthesis of tricyclic compounds with unique amine moieties for anti-influenza virus activity exemplifies the application of fluorinated amines in medicinal chemistry. Such research underscores the potential for developing novel antiviral agents with enhanced efficacy and safety profiles (Oka et al., 2001).

Advanced Material Synthesis

• Studies on the synthesis and tribological properties of fluorine-containing additives for silicone oil demonstrate the utility of fluorinated amines in enhancing the performance of lubricants and other functional materials. These additives improve wear resistance, load-carrying capacity, and reduce friction, indicating the broad applicability of fluorination in material science (Gu et al., 2009).